[1-(4-aminopyrimidin-2-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol

• IUPAC Name: [1-(4-aminopyrimidin-2-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol
• InChI: InChI=1S/C19H26N4O/c20-17-8-12-21-18(22-17)23-13-10-19(15-24,11-14-23)9-4-7-16-5-2-1-3-6-16/h1-3,5-6,8,12,24H,4,7,9-11,13-15H2,(H2,20,21,22)
• InChI Key: GLRNOSUZXAMEFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CCCC2=CC=CC=C2)CO)C3=NC=CC(=N3)N
• Molecular Formula: C19H26N4O
• Molecular Weight: 326.4 g/mol

Description

[1-(4-aminopyrimidin-2-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol, also known as APPP, is a novel psychoactive substance that has gained attention in recent years due to its potential use in scientific research. APPP belongs to the class of piperidine compounds and has a unique chemical structure that makes it an interesting candidate for further investigation.

Mechanism of Action

The mechanism of action of [1-(4-aminopyrimidin-2-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol is not fully understood, but it is believed to involve the inhibition of dopamine reuptake. This leads to an increase in dopamine levels in the brain, which can have a range of effects on behavior and cognition.
Biochemical and Physiological Effects
Studies have shown that this compound can produce a range of effects on behavior and physiology. For example, it has been shown to increase locomotor activity in rodents and to produce hyperthermia at high doses. This compound has also been shown to produce changes in brain activity, particularly in regions associated with reward and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using [1-(4-aminopyrimidin-2-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol in laboratory experiments is its relatively simple synthesis method. This makes it a cost-effective option for researchers. However, one limitation is that its effects on behavior and physiology are not well understood, which can make it difficult to interpret results.

Future Directions

There are several future directions for research on [1-(4-aminopyrimidin-2-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol. One area of interest is its potential use in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another area of interest is its effects on cognition and behavior, particularly in the context of addiction and reward. Further studies are needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of [1-(4-aminopyrimidin-2-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol involves several steps, including the reaction of 4-aminopyrimidine with 3-phenylpropanal to form a Schiff base. The Schiff base is then reduced using sodium borohydride to produce the this compound molecule. The synthesis of this compound is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

[1-(4-aminopyrimidin-2-yl)-4-(3-phenylpropyl)piperidin-4-yl]methanol has shown potential for use in scientific research, particularly in the field of neuroscience. Studies have shown that this compound has an affinity for the dopamine transporter, which is involved in the regulation of dopamine levels in the brain. This makes this compound a potential tool for investigating the role of dopamine in various neurological disorders, such as Parkinson's disease and schizophrenia.